Cas no 88166-73-8 (Benzenemethanol, 2,4,5-trimethyl-3,6-dinitro-)

• Product Name: Benzenemethanol, 2,4,5-trimethyl-3,6-dinitro-
• CAS No: 88166-73-8
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 642627
• PubChem ID: 15211997
• Update Time: 2025-04-19

Benzenemethanol, 2,4,5-trimethyl-3,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,4,5-trimethyl-3,6-dinitro-
• (2,4,5-trimethyl-3,6-dinitrophenyl)methanol
• 88166-73-8
• DTXSID90570101

• Inchi： 1S/C10H12N2O5/c1-5-6(2)10(12(16)17)8(4-13)7(3)9(5)11(14)15/h13H,4H2,1-3H3
• InChI Key： AGPKMCFWYUKCRR-UHFFFAOYSA-N
• SMILES： OCC1C(=C(C)C(C)=C(C=1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.07462149g/mol
• Monoisotopic Mass: 240.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 112Ų